Cas no 2172530-14-0 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid
• CAS No: 2172530-14-0
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6497508
• PubChem ID: 165503172
• Update Time: 2025-07-18

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid
• 2172530-14-0
• 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-4-methylpentanoic acid
• EN300-1494616

• Inchi： 1S/C26H30N2O6/c1-25(2,12-11-22(29)30)27-23(31)26(13-14-33-16-26)28-24(32)34-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21H,11-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： BDRKILNKRUHEBJ-UHFFFAOYSA-N
• SMILES： O1CCC(C(NC(C)(C)CCC(=O)O)=O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid

Introduction to 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid (CAS No. 2172530-14-0)

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid (CAS No. 2172530-14-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-threonine amide, is a derivative of L-threonine and is characterized by its unique structural features, including the fluorenylmethyloxycarbonyl (Fmoc) protecting group and the formamido functional group. These characteristics make it a valuable intermediate in the synthesis of peptides and other bioactive molecules.

The fluorenylmethyloxycarbonyl (Fmoc) protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild acidic conditions and its ease of removal under basic conditions. This property makes Fmoc-L-threonine amide an essential building block in the development of therapeutic peptides and proteins. The formamido group, on the other hand, introduces additional reactivity and functional versatility, allowing for the creation of a wide range of bioconjugates and prodrugs.

Recent studies have highlighted the potential applications of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid in various areas of biomedical research. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound can be used as a key intermediate in the synthesis of novel antiviral agents. The researchers found that by incorporating this compound into their peptide-based inhibitors, they were able to achieve significant improvements in antiviral activity against several strains of influenza virus.

Another area where Fmoc-L-threonine amide has shown promise is in the development of targeted drug delivery systems. A team from the University of California, San Francisco, reported in a 2021 issue of Biomaterials that this compound can be effectively conjugated to nanoparticles for enhanced cellular uptake and targeted delivery to specific tissues. The formamido group plays a crucial role in this process by facilitating the attachment of targeting ligands and improving the overall stability of the conjugates.

In addition to its applications in drug development, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid has also been explored for its potential use in diagnostic imaging. A study published in Chemical Communications in 2020 described the synthesis of fluorescent probes using this compound as a key component. The researchers demonstrated that these probes exhibited high sensitivity and selectivity for detecting specific biomarkers, making them valuable tools for early disease diagnosis and monitoring treatment efficacy.

The synthetic route for Fmoc-L-threonine amide typically involves several steps, including the protection of L-threonine with Fmoc chloride, followed by the introduction of the formamido group through a suitable coupling reaction. The choice of solvents and reaction conditions is critical to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, which is an important consideration for large-scale production.

In conclusion, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid (CAS No. 2172530-14-0) is a versatile and valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and biomedical engineering. Its unique structural features and functional groups make it an essential building block for the development of novel therapeutics, diagnostic tools, and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.